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An In-depth Technical Guide to the Chemical Properties of Tungsten(VI) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten(VI) chloride (WCls), also known as tungsten hexachloride, is an inorganic
compound that serves as a critical precursor in the synthesis of a wide range of tungsten-
based materials.[1][2] Its high reactivity and unique chemical characteristics make it a valuable
reagent in various fields, including organic synthesis, catalysis, and materials science.[3][4]
This technical guide provides a comprehensive overview of the chemical and physical
properties of Tungsten(VI) chloride, detailed experimental protocols for its key reactions, and
visual representations of reaction pathways and workflows.

Physical Properties

Tungsten(VI) chloride is a dark blue or violet-blue crystalline solid at room temperature.[5][6]
At lower temperatures, it can appear wine-red.[5] It is a volatile compound that sublimes
readily.[7] The physical properties of Tungsten(VI) chloride are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b086897?utm_src=pdf-interest
https://www.benchchem.com/product/b086897?utm_src=pdf-body
https://www.benchchem.com/product/b086897?utm_src=pdf-body
https://static.cymitquimica.com/products/AC/pdf/sds-20030.pdf
https://en.wikipedia.org/wiki/Tungsten_hexachloride
https://www.espimetals.com/index.php/msds/821-Tungsten%20Chloride
https://pubs.rsc.org/en/content/articlelanding/1976/dt/dt9760002235
https://www.benchchem.com/product/b086897?utm_src=pdf-body
https://www.benchchem.com/product/b086897?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv7p0121
https://royalsocietypublishing.org/doi/10.1098/rsif.2007.1071
http://orgsyn.org/demo.aspx?prep=cv7p0121
https://en.wikipedia.org/wiki/Hexamethyltungsten
https://www.benchchem.com/product/b086897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula WCle [31[5]
Molecular Weight 396.56 g/mol [518]

Dark grey-violet or blue-black
Appearance ) [31[5]
crystalline powder

Melting Point 275 °C (lit.) [518]
Boiling Point 347 °C (lit.) [5]18]
Density 3.52 g/mL at 25 °C (lit.) [518]
Vapor Pressure 43 mm Hg at 215 °C [519]
Crystal Structure Octahedral [1][5]

Chemical Properties and Reactivity

Tungsten(VI) chloride is a highly reactive compound, primarily due to the high oxidation state
of the tungsten atom, making it a strong Lewis acid.[10] Its reactivity is most notably
characterized by its extreme sensitivity to moisture.

Hydrolysis

Tungsten(VI) chloride reacts readily with water, including atmospheric moisture, in a vigorous
and exothermic reaction. This hydrolysis proceeds in a stepwise manner, initially forming
orange tungsten oxychlorides, WOCIs and WO2Clz, and ultimately yielding tungsten trioxide
(WOs).[5][6][11] Due to this high reactivity with water, it is imperative to handle and store
Tungsten(VI) chloride under anhydrous and inert conditions, such as in a glovebox or under a
dry argon or nitrogen atmosphere.[3]

The hydrolysis reaction pathway can be visualized as follows:
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Figure 1: Hydrolysis pathway of Tungsten(VI) chloride.

Solubility

Tungsten(VI) chloride is soluble in a range of non-polar organic solvents. However, its
solutions in some solvents may decompose over time.[5]

Solvent Solubility References
Carbon disulfide (CSz) Soluble [31[5]

Carbon tetrachloride (CCla) Soluble [31[5]
Phosphorus oxychloride

(POCS) Soluble [3][5]
Benzene (CeHs) Soluble [5]

Diethyl ether (Et20) Very soluble [12]

Ethanol Soluble (reacts) [5]

Water Reacts [31[12]

Reactions with Organometallic Reagents

Tungsten(VI) chloride is a key starting material for the synthesis of organotungsten
compounds. It undergoes alkylation with various organometallic reagents.
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» Methylation: Reaction with trimethylaluminum or methyllithium yields the highly volatile and
air-sensitive hexamethyltungsten.[2][5][7]

e Reaction with Butyllithium: Treatment with butyllithium generates a low-valent tungsten
species that is a useful reagent for the deoxygenation of epoxides.[2][5]
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+ Al2(CHs)s _|Hexamethyltungsten (W(CHs)s)

>

Tungsten(VI) Chloride (WCle) + BuLi

e
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_______________ 3| Alkene
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Figure 2: Reactions of WCls with organometallic reagents.

Catalytic Activity

Tungsten(VI) chloride is a precursor for various catalytic systems, most notably in olefin
metathesis.[3][4][13] In combination with a co-catalyst, it can initiate ring-opening metathesis
polymerization (ROMP).[4][6] It is also used as a catalyst in other organic transformations, such
as the deoxygenation of epoxides.[5]

Experimental Protocols
Handling and Storage

Due to its sensitivity to air and moisture, Tungsten(VI) chloride requires careful handling in a
controlled, inert atmosphere.
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e General Handling: All manipulations should be performed under a dry, inert atmosphere
(e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.[3][14]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[3][14] A NIOSH-approved respirator may be
necessary if handling the powder outside of a contained system.[3]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
moisture and incompatible materials.[1][3] The container should be stored under an inert

Transfer WCls to
Inert Atmosphere Glovebox

gas.

Weigh Required Amount

Add to Anhydrous Solvent
in Reaction Vessel

Click to download full resolution via product page

Figure 3: General workflow for handling Tungsten(VI) chloride.

Deoxygenation of Epoxides
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This protocol describes the preparation of a low-valent tungsten reagent from Tungsten(VI)

chloride and butyllithium, and its subsequent use in the deoxygenation of an epoxide.[5]

Materials:

Tungsten(VI) chloride (WCle)

Butyllithium (BuLi) in hexane

Anhydrous tetrahydrofuran (THF)

Epoxide substrate

Nitrogen or Argon gas supply

Standard Schlenk line or glovebox equipment

Procedure:

Set up a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a
nitrogen/argon inlet.

Charge the flask with Tungsten(VI) chloride under an inert atmosphere.

Add anhydrous THF to the flask and cool the resulting suspension to -78 °C using a dry
ice/acetone bath.

Slowly add a solution of butyllithium in hexane to the stirred suspension via the dropping
funnel. The molar ratio of BuLi to WCle should be approximately 2:1.[5]

After the addition is complete, allow the reaction mixture to slowly warm to room
temperature.

Once the low-valent tungsten reagent has formed (indicated by a color change), add the
epoxide substrate to the reaction mixture.

Stir the reaction at room temperature for the appropriate time to ensure complete
conversion.
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e Quench the reaction by the slow addition of water or a saturated aqueous solution of
ammonium chloride.

o Extract the product with an organic solvent (e.g., diethyl ether or hexanes), dry the organic
layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to
obtain the crude alkene product.

» Purify the product by column chromatography or distillation as required.

Synthesis of Hexamethyltungsten

This procedure outlines the synthesis of hexamethyltungsten from Tungsten(VI) chloride and
trimethylaluminum.[4]

Materials:

e Tungsten(VI) chloride (WCle)

o Trimethylaluminum (Al2(CH3s)s)

o Triethylamine or another suitable amine

e Anhydrous hydrocarbon solvent (e.g., pentane or hexane)
o Nitrogen or Argon gas supply

o Standard Schlenk line or glovebox equipment

Procedure:

e In adry, inert atmosphere, suspend Tungsten(VI) chloride in an anhydrous hydrocarbon
solvent in a reaction flask.

e Cool the suspension to a low temperature (e.g., -78 °C).
e Slowly add a solution of trimethylaluminum in the same solvent to the stirred suspension.

o After the addition, allow the mixture to warm to room temperature and stir for several hours.
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» To remove the aluminum byproducts, add an excess of a suitable amine (e.qg., triethylamine)
to precipitate the aluminum salts.

« Filter the reaction mixture under inert atmosphere to remove the precipitate.

o Carefully remove the solvent from the filtrate under reduced pressure at low temperature to
isolate the crude hexamethyltungsten as a red, crystalline solid.

e The product is highly volatile and should be handled and stored at low temperatures.

Applications

Tungsten(VI) chloride is a versatile reagent with a growing number of applications in both
academic research and industrial processes.

» Catalysis: It is a key precursor for olefin metathesis catalysts, particularly for ring-opening
metathesis polymerization (ROMP).[4][6]

» Organic Synthesis: It is used in the deoxygenation of epoxides and other reductive coupling
reactions.[2][5]

» Materials Science: It serves as a precursor for the synthesis of various tungsten-containing
materials, including tungsten nanoparticles, tungsten disulfide (WS:z) nanosheets, and
tungsten oxide thin films.[8][15]

o Chemical Vapor Deposition (CVD): Its volatility allows for its use in CVD processes to deposit
thin films of tungsten or tungsten-containing materials.[7]

Safety Information

Tungsten(VI) chloride is a hazardous substance and must be handled with appropriate safety
precautions.

» Corrosive: It is corrosive to the skin, eyes, and respiratory tract.[3][16]

» Toxicity: Contact with water liberates toxic and corrosive hydrogen chloride gas.[3][16]
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o First Aid: In case of contact, immediately flush the affected area with copious amounts of
water and seek medical attention.[3] If inhaled, move to fresh air and seek medical attention.

[3]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling
Tungsten(VI) chloride.[1][14]

This technical guide provides a foundational understanding of the chemical properties and
handling of Tungsten(VI) chloride. For specific applications and advanced synthetic
procedures, consulting the primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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